4-((3-Bromobenzyl)thio)-2-(2,5-dimethylphenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(3-bromophenyl)methylsulfanyl]-2-(2,5-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H18BrN3S/c1-14-6-7-15(2)18(10-14)19-12-20-21(23-8-9-25(20)24-19)26-13-16-4-3-5-17(22)11-16/h3-12H,13H2,1-2H3
• InChI Key: LMKWEABXDBATQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN3C=CN=C(C3=C2)SCC4=CC(=CC=C4)Br
• Molecular Formula: C21H18BrN3S
• Molecular Weight: 424.4 g/mol

Description

4-((3-Bromobenzyl)thio)-2-(2,5-dimethylphenyl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Photovoltaic Device Application

The research on thieno[3,4-b]pyrazine-based monomers and their copolymerization with donor segments highlights their application in photovoltaic devices. These synthesized copolymers exhibit significant optical properties, electrochemical behavior, and energy levels, making them suitable for enhancing photovoltaic performance. This study underscores the potential of pyrazolo[1,5-a]pyrazine derivatives in the development of efficient solar energy conversion materials (Zhou et al., 2010).

Anticancer Activity

Another study focuses on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, demonstrating their anticancer activity, particularly against human breast adenocarcinoma cell lines. This suggests that specific modifications to the pyrazolo[1,5-a]pyrazine structure can yield compounds with potent inhibitory effects on cancer cell proliferation, indicating their potential in cancer therapy (Abdellatif et al., 2014).

Antibacterial Activities

Derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid have been synthesized and evaluated for their antibacterial activities against both Gram-positive and Gram-negative bacteria. The findings from this research suggest that pyrazolo[1,5-a]pyrazine derivatives could serve as effective antibacterial agents, offering a promising route for the development of new antibiotics (Bildirici et al., 2007).

Antioxidant and Free-radical Scavenging Activity

The study on the synthesis and evaluation of 3,5-dimethyl-1H-pyrazole derivatives for in vitro antioxidant activities highlights their potential as effective free radical scavengers. This research indicates that modifications to the pyrazolo[1,5-a]pyrazine structure can lead to compounds with significant antioxidant properties, useful in combating oxidative stress-related diseases (Karrouchi et al., 2019).